(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid

• IUPAC Name: (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-5-methoxy-5-oxopentanoic acid
• InChI: InChI=1S/C21H21NO6/c1-27-19(23)11-10-18(20(24)25)22-21(26)28-12-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,17-18H,10-12H2,1H3,(H,22,26)(H,24,25)/t18-/m1/s1
• InChI Key: RULINAWEYRMHHQ-GOSISDBHSA-N
• Canonical SMILES: COC(=O)CCC(C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Isomeric SMILES: COC(=O)CC[C@H](C(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
• Molecular Formula: C21H21NO6
• Molecular Weight: 383.4 g/mol
• CAS RN: 1481642-14-1

Description

(R)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-5-methoxy-5-oxopentanoic acid, commonly referred to as FMOX, is an organic acid with a wide range of applications in the scientific research field. FMOX is primarily used as a reagent in organic synthesis and as a substrate in enzymatic reactions. It is also used in a variety of biochemical and physiological studies, including studies of drug metabolism, enzyme kinetics, and protein-ligand interactions.

Scientific Research Applications

• Peptide Synthesis

  • Field : Biochemistry
  • Application Summary : Compounds with a similar structure, specifically (Fluoren-9-ylmethoxy)carbonyl (Fmoc) amino acids, are used in peptide synthesis.
  • Methods of Application : The synthesis of Fmoc amino acids starts from the corresponding protected amino acid and sodium azide (NaN3) by the mixed anhydride method using isobutoxycarbonyl chloride (IBC-Cl) or by the acid chloride method.
  • Results : These compounds are isolated as crystalline solids, stable at room temperature, with a long shelf-life, as well as in aqueous washing operations. They are useful as coupling agents in peptide synthesis.

• HPLC Analysis

  • Field : Analytical Chemistry
  • Application Summary : 9-Fluorenylmethyl chloroformate, a similar compound, is used for derivatizing amino acids for High Performance Liquid Chromatography (HPLC) analysis.
  • Methods of Application : The compound acts as a reagent in the precolumn derivatization of amines for HPLC and fluorescent detection.
  • Results : This method allows for the analysis of amino acids in various samples.

• Solid-Phase Peptide Synthesis

  • Field : Biochemistry
  • Application Summary : 9-Fluorenylmethyl chloroformate, a similar compound, is used to prepare N-Fmoc amino acids for solid-phase peptide synthesis.
  • Methods of Application : The compound acts as a reagent in the preparation of N-Fmoc amino acids, which are then used in solid-phase peptide synthesis.
  • Results : This method allows for the synthesis of peptides in a solid-phase, which can be useful in various biochemical applications.

• Oligonucleotide Synthesis

  • Field : Molecular Biology
  • Application Summary : 9-Fluorenylmethyl chloroformate is used in oligonucleotide synthesis.
  • Methods of Application : The compound is used to prepare N-Fmoc amino acids, which are then used in the synthesis of oligonucleotides.
  • Results : This method allows for the synthesis of oligonucleotides, which are essential in various molecular biology applications.

• Protein Labeling

  • Field : Biochemistry
  • Application Summary : 9-Fluorenylmethyl chloroformate, a similar compound, is used to label proteins for analysis.
  • Methods of Application : The compound acts as a reagent in the labeling of proteins, which can then be analyzed using various techniques.
  • Results : This method allows for the analysis of proteins, which are essential in various biochemical applications.

• Drug Discovery

  • Field : Pharmacology
  • Application Summary : 9-Fluorenylmethyl chloroformate is used in drug discovery processes.
  • Methods of Application : The compound is used in the synthesis of potential drug candidates, which are then tested for their therapeutic effects.
  • Results : This method allows for the discovery of new drugs, which can be used to treat various diseases.